Cas no 371126-60-2 (2-(3-ethyl-1H-1,2,4-triazol-5-yl)sulfanylacetic acid)
2-(3-Ethyl-1H-1,2,4-triazol-5-yl)sulfanylacetic acid is a heterocyclic compound featuring a 1,2,4-triazole core substituted with an ethyl group and a sulfanylacetic acid moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both the triazole ring and the thioether linkage enhances its potential for forming stable derivatives or acting as a chelating agent. Its balanced polarity and functional group compatibility allow for versatile applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound’s stability under standard conditions further supports its utility in research and industrial processes.
371126-60-2 structure
Product Name:2-(3-ethyl-1H-1,2,4-triazol-5-yl)sulfanylacetic acid
CAS No:371126-60-2
MF:C6H9N3O2S
MW:187.219559431076
MDL:MFCD03536520
CID:876521
PubChem ID:329819293
Update Time:2026-04-29
2-(3-ethyl-1H-1,2,4-triazol-5-yl)sulfanylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- [(5-ethyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetic acid
- [(3-ethyl-1H-1,2,4-triazol-5-yl)thio]acetic acid(SALTDATA: FREE)
- CHEMBRDG-BB 7433700
- [(3-ETHYL-1H-1,2,4-TRIAZOL-5-YL)THIO]ACETIC ACID
- 2-(3-ethyl-1H-1,2,4-triazol-5-yl)sulfanylacetic acid
-
- MDL： MFCD03536520
- Inchi： InChI=1S/C6H9N3O2S/c1-2-4-7-6(9-8-4)12-3-5(10)11/h2-3H2,1H3,(H,10,11)(H,7,8,9)
- InChI Key： AHIZVWLSIUZYEI-UHFFFAOYSA-N
- SMILES： CCC1=NC(=NN1)SCC(=O)O
Computed Properties
- Exact Mass: 187.04200
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
Experimental Properties
- Density: 1.44
- Boiling Point: 455°C at 760 mmHg
- Flash Point: 229°C
- Refractive Index: 1.602
- PSA: 104.17000
- LogP: 0.54380
2-(3-ethyl-1H-1,2,4-triazol-5-yl)sulfanylacetic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(3-ethyl-1H-1,2,4-triazol-5-yl)sulfanylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E902918-100mg |
[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]acetic acid |
371126-60-2 | 100mg |
$ 50.00 | 2022-06-02 | ||
| TRC | E902918-500mg |
[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]acetic acid |
371126-60-2 | 500mg |
$ 95.00 | 2022-06-02 | ||
| TRC | E902918-1g |
[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]acetic acid |
371126-60-2 | 1g |
$ 160.00 | 2022-06-02 | ||
| Chemenu | CM312624-5g |
2-((5-Ethyl-4H-1,2,4-triazol-3-yl)thio)acetic acid |
371126-60-2 | 95% | 5g |
$149 | 2023-03-05 | |
| Fluorochem | 027369-1g |
5-Ethyl-4 H -[1,2,4]triazol-3-ylsulfanyl)-acetic acid |
371126-60-2 | 95% | 1g |
￡38.00 | 2022-03-01 | |
| Enamine | EN300-92777-0.05g |
2-[(3-ethyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetic acid |
371126-60-2 | 93% | 0.05g |
$19.0 | 2023-04-20 | |
| Enamine | EN300-92777-0.1g |
2-[(3-ethyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetic acid |
371126-60-2 | 93% | 0.1g |
$20.0 | 2023-04-20 | |
| Enamine | EN300-92777-0.25g |
2-[(3-ethyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetic acid |
371126-60-2 | 93% | 0.25g |
$28.0 | 2023-04-20 | |
| Enamine | EN300-92777-0.5g |
2-[(3-ethyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetic acid |
371126-60-2 | 93% | 0.5g |
$45.0 | 2023-04-20 | |
| Enamine | EN300-92777-1.0g |
2-[(3-ethyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetic acid |
371126-60-2 | 93% | 1.0g |
$58.0 | 2023-04-20 |
2-(3-ethyl-1H-1,2,4-triazol-5-yl)sulfanylacetic acid Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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